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Compound of Interest

Compound Name: 2-(2-(Allyloxy)ethoxy)ethanol

Cat. No.: B084680 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of 2-(2-(Allyloxy)ethoxy)ethanol, a
versatile diether alcohol utilized in various chemical syntheses. This document outlines its

physicochemical properties, commercial availability, and key experimental protocols, with a

focus on its applications in laboratory settings.

Chemical Identity and Properties
2-(2-(Allyloxy)ethoxy)ethanol, identified by the CAS number 15075-50-0, is a linear diether

alcohol containing a terminal allyl group and a primary hydroxyl group.[1] This bifunctional

nature makes it a valuable building block in polymer chemistry and bioconjugation.

Physicochemical Data
The following table summarizes the key physicochemical properties of 2-(2-
(Allyloxy)ethoxy)ethanol.
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Property Value Source(s)

CAS Number 15075-50-0 [1][2][3][4]

Molecular Formula C₇H₁₄O₃ [1][2][3]

Molecular Weight 146.18 g/mol [1][4]

IUPAC Name
2-(2-(prop-2-en-1-

yloxy)ethoxy)ethan-1-ol
[1]

Synonyms
Diethylene glycol monoallyl

ether, Allyldiglycol
[1][5]

Boiling Point 90 °C @ 4 mmHg [6]

Refractive Index 1.444 [6]

Purity
Typically ≥95% (may be

stabilized with MEHQ)
[4]

GHS Hazard Information
As classified by the Globally Harmonized System (GHS), 2-(2-(Allyloxy)ethoxy)ethanol
presents the following hazards:

Hazard Statement Code

Causes serious eye irritation H319

Source:[1]

Commercial Suppliers
2-(2-(Allyloxy)ethoxy)ethanol is available from several chemical suppliers in various

quantities. Below is a summary of some commercial sources.
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Supplier Purity Available Quantities

Apollo Scientific 95% (stabilized with MEHQ) 250mg, 1g, 5g, 10g

BOC Sciences ≥95% Inquire for details

Ambeed Inquire for details Inquire for details

SIELC Technologies Inquire for details Inquire for details

Sources:[4][5]

Experimental Protocols
This section details relevant experimental procedures involving 2-(2-(Allyloxy)ethoxy)ethanol.

High-Performance Liquid Chromatography (HPLC)
Analysis
A reverse-phase HPLC method can be employed for the analysis of 2-(2-
(Allyloxy)ethoxy)ethanol.[3]

Column: Newcrom R1[3]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For mass

spectrometry (MS) compatible applications, formic acid should be substituted for phosphoric

acid.[3]

Application: This method is suitable for purity analysis, impurity isolation in preparative

separation, and pharmacokinetic studies.[3]

Sample Preparation HPLC System Data Analysis

Sample Dissolve in
Mobile Phase Inject Sample Newcrom R1

Reverse Phase Column UV or MS Detector Generate
Chromatogram

Peak Integration
and Quantification
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Click to download full resolution via product page

HPLC Analysis Workflow for 2-(2-(Allyloxy)ethoxy)ethanol.

Applications in Synthesis
The dual functionality of 2-(2-(Allyloxy)ethoxy)ethanol makes it a useful intermediate in

chemical synthesis.

Role as a PROTAC Linker
Diethylene glycol monoallyl ether has been identified as a polyethylene glycol (PEG)-based

PROTAC (Proteolysis Targeting Chimera) linker.[5] PROTACs are heterobifunctional molecules

that recruit an E3 ubiquitin ligase to a target protein, leading to its degradation. The linker plays

a crucial role in orienting the two binding moieties for effective ternary complex formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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